Cas no 88829-10-1 (1,4-Piperazinedibutanamine)
1,4-Piperazinedibutanamine structure
Product Name:1,4-Piperazinedibutanamine
CAS No:88829-10-1
MF:C12H28N4
MW:228.377522468567
CID:1120540
PubChem ID:10263192
Update Time:2025-04-20
1,4-Piperazinedibutanamine Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Piperazinedibutanamine
- CHEMBL144822
- 88829-10-1
- SCHEMBL1615517
- 4,4'-(Piperazine-1,4-diyl)bis(butan-1-amine)
-
- Inchi: 1S/C12H28N4/c13-5-1-3-7-15-9-11-16(12-10-15)8-4-2-6-14/h1-14H2
- InChI Key: SMMZBMKSCMVHHU-UHFFFAOYSA-N
- SMILES: N1(CCCCN)CCN(CCCCN)CC1
Computed Properties
- Exact Mass: 228.23139691g/mol
- Monoisotopic Mass: 228.23139691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 58.5Ų
1,4-Piperazinedibutanamine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
88829-10-1 (1,4-Piperazinedibutanamine) Related Products
- 3529-09-7(N,N-Dibutylethane-1,2-diamine)
- 22763-65-1(1-(2-Piperidin-1-ylethyl)piperazine)
- 34581-23-2(1-(3-methylbutyl)piperazine)
- 15404-06-5(1,2-Ethanediamine,N1-butyl-N1-ethyl-)
- 224309-80-2(1-(3-Pyrrolidinopropyl)piperazine)
- 103315-50-0(4-(Piperazin-1-yl)butan-1-amine)
- 5610-49-1(1-Butylpiperazine)
- 22763-69-5(1-[2-(pyrrolidin-1-yl)ethyl]piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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